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The o-Nitrophenyl-3-D-galactopyranoside (ONPG) test is a crucial biochemical assay used in
microbiology to detect the activity of the enzyme [3-galactosidase.[1][2] This test is particularly
valuable for the differentiation of members of the Enterobacteriaceae family and Neisseria
species by identifying their ability to ferment lactose.[1][3] It is especially useful in distinguishing
late lactose fermenters from non-lactose fermenters.[4][5] This guide provides a
comprehensive overview of the quality control parameters for the ONPG test, compares
available testing formats, and offers detailed experimental protocols for researchers, scientists,
and drug development professionals.

Quality Control Parameters and Method Comparison

Effective quality control is paramount to ensure the accuracy and reliability of ONPG test
results. This involves the regular use of well-characterized bacterial strains with known 3-
galactosidase activity. The performance of the test can be influenced by the chosen format,
primarily the broth tube method or the disk diffusion method. While direct comparative
performance data between different commercial brands is not extensively published, a
gualitative comparison of the methods can guide user selection based on laboratory workflow
and needs.
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ONPG Tube (Broth) . Supporting
Parameter ONPG Disk Method
Method Data/Comments
Detects [3- Both methods rely on
Detects [3- . o ) )
) o galactosidase activity the same biochemical
galactosidase activity i o
i through the hydrolysis  principle of ONPG
through the hydrolysis ] ]
o ) of ONPG impregnated  hydrolysis by -
Principle of ONPG in a broth , , _
) ) in a paper disk, galactosidase to
medium, leading to a o )
resulting in a localized  produce the yellow-
color change of the
) ) color change on the colored compound o-
entire medium.[4] ) )
disk.[4] nitrophenol.[2]
o ) Escherichia coli (e.g., These strains are
Escherichia coli (e.g.,
- ATCC 25922) known to produce [3-
Positive QC ATCC 25922) _ _ _ _
_ . _ _ Neisseria lactamica galactosidase and
Organisms Neisseria lactamica _ N
(e.g., NCTC 10617)[3] should yield a positive
(e.g., NCTC 10617)[3]
[6] (yellow) result.
Proteus mirabilis (e.g.,  Proteus mirabilis (e.g., These strains lack 3-
] NCTC 10975) ATCC 12453) galactosidase and
Negative QC . ) ] ] ]
) Neisseria Neisseria should yield a
Organisms

gonorrhoeae (e.g.,
NCTC 8375)[3]

gonorrhoeae (e.g.,
NCTC 8375)[3][6]

negative (no color

change) result.

Time to Result

Typically 1 to 24
hours.[4]

Can be rapid (minutes
to 4-6 hours) for
strong positive
organisms, but may
require up to 24 hours

for weak positives.[1]

[6]

Organisms with strong
B-galactosidase
activity can produce a
positive reaction
within a few minutes.
[4] Most tests are
positive within one
hour, but negative
results should not be
finalized before 24

hours of incubation.[5]
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Requires preparation

of broth medium and

Simple to perform with

commercially

available disks and

The disk method is

generally considered

Ease of Use ) ) ) o ]
larger incubation requires minimal more convenient for
volume. reagent preparation. routine laboratory use.
[4]
A heavy bacterial
A heavy inoculum suspension A high concentration
from a pure 18-24 (equivalent to of the enzyme is
Inoculum .
hour culture is McFarland 3 necessary for a
required.[2] standard) is needed. reliable result.[3]
[41[6]
A positive result is
A change in the broth A change in the disk indicated by the
) color to yellow color to yellow development of a
Interpretation

indicates a positive
result.[4]

indicates a positive
result.[6]

yellow color due to the
release of o-

nitrophenol.[2]

Biochemical Pathway of the ONPG Test

The ONPG test is based on the enzymatic cleavage of the ONPG molecule. Bacteria that

possess [3-galactosidase can hydrolyze the colorless ONPG into galactose and o-nitrophenol,

the latter of which is a yellow compound, providing a visual indication of a positive test.[1][2]
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Biochemical Principle of the ONPG Test

Bacterial Cell
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(o-Nitrophenyl-3-D-galactopyranoside)
(Colorless)
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General ONPG Test Workflow
Prepare Heavy
Bacterial Suspension
Inoculate ONPG Medium
(Broth or Disk)
Gncubate at 35-37°C)

l

Observe for Color Change
(up to 24h)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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